Cas no 1804357-64-9 (Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804357-64-9
• MF: C₉H₆F₄INO₃
• MW: 379.046928882599
• CID: 4837621
• Update Time: 2025-07-19

Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6F4INO3/c1-17-8(16)7-4(3-10)5(2-6(14)15-7)18-9(11,12)13/h2H,3H2,1H3
• InChI Key： ONELBDQFHDFHTQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CF)C(C(=O)OC)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804357-64-9)

Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804357-64-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

The structural features of this compound, including the fluoromethyl and trifluoromethoxy groups, contribute to its enhanced metabolic stability and lipophilicity, making it an attractive candidate for drug design. Researchers have focused on optimizing its synthetic routes to improve yield and purity, as well as investigating its reactivity in various coupling reactions. Notably, the presence of the iodine atom at the 6-position allows for further functionalization via cross-coupling reactions, enabling the construction of more complex molecular architectures.

Recent publications have highlighted the role of Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate in the synthesis of kinase inhibitors and antimicrobial agents. For instance, a 2023 study demonstrated its use as a key intermediate in the preparation of potent JAK2 inhibitors, which are being evaluated for the treatment of myeloproliferative neoplasms. Another study published in early 2024 explored its incorporation into novel quinolone derivatives with broad-spectrum antibacterial activity, showcasing its versatility in drug development.

In addition to its applications in medicinal chemistry, this compound has also been investigated for its potential use in agrochemicals. The trifluoromethoxy group, in particular, is known to enhance the biological activity of pesticides and herbicides. Recent patent filings have disclosed its incorporation into next-generation crop protection agents, underscoring its significance beyond pharmaceuticals.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate. Researchers are actively exploring greener synthetic methodologies, such as flow chemistry and catalytic processes, to address these limitations. Furthermore, ongoing pharmacokinetic and toxicological studies aim to elucidate its safety profile and optimize its therapeutic potential.

In conclusion, Methyl 3-(fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804357-64-9) represents a promising scaffold in the field of chemical biology and drug discovery. Its unique structural features and versatile reactivity continue to inspire innovative research, paving the way for the development of new therapeutic and agrochemical agents. Future studies are expected to further expand its applications and address current challenges in its synthesis and utilization.